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3-Cyano-2-methoxy-naphthalene-1-carboxylic acid {2-(3,4-dichloro-phenyl)-4-[4-(2-methanesulfinyl-phenyl)-piperidin-1-yl]-butyl}-methyl-amide

Name: 3-Cyano-2-methoxy-naphthalene-1-carboxylic acid {2-(3,4-dichloro-phenyl)-4-[4-(2-methanesulfinyl-phenyl)-piperidin-1-yl]-butyl}-methyl-amide
Brand: Smolecule
SKU: S634879
Rating: 4 (9 reviews)

Catalog No.

S634879

CAS No.

M.F

C36H37Cl2N3O3S

M. Wt

662.7 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-Cyano-2-methoxy-naphthalene-1-carboxylic acid {2...

3. Others

General Information

Product Name

3-Cyano-2-methoxy-naphthalene-1-carboxylic acid {2-(3,4-dichloro-phenyl)-4-[4-(2-methanesulfinyl-phenyl)-piperidin-1-yl]-butyl}-methyl-amide

IUPAC Name

3-cyano-N-[(2S)-2-(3,4-dichlorophenyl)-4-[4-[2-[(S)-methylsulfinyl]phenyl]piperidin-1-yl]butyl]-2-methoxy-N-methylnaphthalene-1-carboxamide

Molecular Formula

C36H37Cl2N3O3S

Molecular Weight

662.7 g/mol

InChI

InChI=1S/C36H37Cl2N3O3S/c1-40(36(42)34-30-10-5-4-8-26(30)20-28(22-39)35(34)44-2)23-27(25-12-13-31(37)32(38)21-25)16-19-41-17-14-24(15-18-41)29-9-6-7-11-33(29)45(3)43/h4-13,20-21,24,27H,14-19,23H2,1-3H3/t27-,45+/m1/s1

InChI Key

OMMDNOFGZYPJCA-GCDXOJGYSA-N

Synonyms

N-(2-(3,4-dichlorophenyl)-4-(4-(2-methylsulfinylphenyl)-1-piperdinyl)butyl)-N-methyl-2-methoxy-3-cyano-1-naphthamide, ZD 4974, ZD-4974, ZD4974

Canonical SMILES

CN(CC(CCN1CCC(CC1)C2=CC=CC=C2S(=O)C)C3=CC(=C(C=C3)Cl)Cl)C(=O)C4=C(C(=CC5=CC=CC=C54)C#N)OC

Isomeric SMILES

CN(C[C@@H](CCN1CCC(CC1)C2=CC=CC=C2[S@@](=O)C)C3=CC(=C(C=C3)Cl)Cl)C(=O)C4=C(C(=CC5=CC=CC=C54)C#N)OC

Specification

XLogP3

7.1

Others

Dates

Modify: 2023-07-20

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3-Cyano-2-methoxy-naphthalene-1-carboxylic acid {2-(3,4-dichloro-phenyl)-4-[4-(2-methanesulfinyl-phenyl)-piperidin-1-yl]-butyl}-methyl-amide

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